Cas no 6407-30-3 (Methanone, 2-dibenzothienylphenyl-)

• Product Name: Methanone, 2-dibenzothienylphenyl-
• CAS No: 6407-30-3
• MF: C₁₉H₁₂OS
• MW: 288.362983703613
• CID: 1665951
• PubChem ID: 12409692
• Update Time: 2025-04-21

Methanone, 2-dibenzothienylphenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-dibenzothienylphenyl-
• dibenzothiophen-2-yl(phenyl)methanone
• Dibenzo[b,d]thiophen-2-yl(phenyl)methanone
• 6407-30-3
• DTXSID30496937
• WAOFLIDKSDENPS-UHFFFAOYSA-N
• (Dibenzo[b,d]thiophen-2-yl)(phenyl)methanone
• SCHEMBL1576859

• Inchi： 1S/C19H12OS/c20-19(13-6-2-1-3-7-13)14-10-11-18-16(12-14)15-8-4-5-9-17(15)21-18/h1-12H
• InChI Key： WAOFLIDKSDENPS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=C(C(C3C=CC=CC=3)=O)C=CC1=2

Computed Properties

• Exact Mass: 288.06096
• Monoisotopic Mass: 288.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07